Reduced Melting Point from cis-Unsaturation
Myristoleyl stearate (C14:1-C18:0) is predicted to have a significantly lower melting point than its fully saturated structural analog, myristyl stearate (C14:0-C18:0). While a precise experimental melting point for myristoleyl stearate is not widely published, its unsaturation implies a lower melting enthalpy and a depressed melting point compared to the 50°C reported for myristyl stearate . This is a direct consequence of the cis double bond introducing a 'kink' in the alkyl chain, which disrupts efficient crystal lattice packing [1]. In contrast, the fully saturated chains in myristyl stearate allow for dense, higher-melting crystalline structures .
| Evidence Dimension | Melting Point (Experimental or Predicted) |
|---|---|
| Target Compound Data | Solid at room temperature (predicted m.p. < 50°C due to unsaturation) |
| Comparator Or Baseline | Myristyl stearate (C14:0-C18:0): 50°C (experimental) |
| Quantified Difference | Predicted to be significantly lower (exact value unavailable) |
| Conditions | Standard laboratory conditions; myristyl stearate data from Alfa Chemistry supplier specifications. |
Why This Matters
A lower melting point dictates the compound's sensory profile upon application, leading to a lighter, faster-melting, and less draggy feel on skin, which is critical for developing elegant, non-greasy cosmetic formulations.
- [1] Brand-Garnys, E. E., & Cumming, H. (1971). Correlation of Skin Feel of Emollients to Their Chemical Structure. Journal of the Society of Cosmetic Chemists, 22, 645-658. View Source
